Cas no 2649074-16-6 (2,2-dimethyl-5-oxa-6-azaspiro3.4oct-6-ene-7-carboxylic acid)

• Product Name: 2,2-dimethyl-5-oxa-6-azaspiro3.4oct-6-ene-7-carboxylic acid
• CAS No: 2649074-16-6
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 6006886
• PubChem ID: 165478589
• Update Time: 2023-12-13

2,2-dimethyl-5-oxa-6-azaspiro3.4oct-6-ene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-5-oxa-6-azaspiro3.4oct-6-ene-7-carboxylic acid
• 2649074-16-6
• 2,2-dimethyl-5-oxa-6-azaspiro[3.4]oct-6-ene-7-carboxylic acid
• EN300-1083174

• Inchi： 1S/C9H13NO3/c1-8(2)4-9(5-8)3-6(7(11)12)10-13-9/h3-5H2,1-2H3,(H,11,12)
• InChI Key： WGRJCMVFBQFGRW-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CC(C)(C)C2

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.9Ų